Cas no 914954-36-2 (Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate)

Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals and bioactive compounds. Its structure features a pyrimidine ring, a key pharmacophore, coupled with a reactive carbonyl group and a tert-butoxycarbonyl (Boc) protected amine, enabling selective derivatization. The Boc group enhances stability during synthetic manipulations, while the ketone functionality allows for further functionalization via nucleophilic addition or reductive amination. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds, offering a balance of reactivity and handling convenience. Its high purity and well-defined reactivity profile make it a reliable choice for research and industrial applications.

Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate structure

914954-36-2 structure

Product Name:Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate

CAS No:914954-36-2

MF:C₁₃H₁₉N₃O₃

MW:265.308263063431

MDL:MFCD30726302

CID:4780633

Update Time:2025-06-08

Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate
- tert-butyl N-(4-oxo-4-pyrimidin-5-ylbutyl)carbamate
- (4-Oxo-4-pyrimidin-5-yl-butyl)-carbamic acid tert-butyl ester
- Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate
- MDL： MFCD30726302
- Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(18)16-6-4-5-11(17)10-7-14-9-15-8-10/h7-9H,4-6H2,1-3H3,(H,16,18)
- InChI Key： XOBHSRUPWLVQLT-UHFFFAOYSA-N
- SMILES： O(C(NCCCC(C1=CN=CN=C1)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 265.14264148 g/mol
Monoisotopic Mass: 265.14264148 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 265.31
XLogP3: 0.9
Topological Polar Surface Area: 81.2

Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Matrix Scientific	174511-1g	tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate	914954-36-2	1g	$540.00	2023-09-06
Matrix Scientific	174511-5g	tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate	914954-36-2	5g	$1260.00	2023-09-06
Matrix Scientific	174511-10g	tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate	914954-36-2	10g	$1764.00	2023-09-06

Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

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Additional information on Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate

Comprehensive Overview of Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate (CAS No. 914954-36-2)

Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate (CAS No. 914954-36-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its pyrimidine moiety and tert-butyl carbamate group, serves as a critical intermediate in the development of novel therapeutic agents. Its unique structural features make it a valuable building block for drug discovery, particularly in targeting kinase inhibitors and enzyme modulators.

The growing interest in small molecule therapeutics has propelled the demand for high-purity intermediates like Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate. Researchers are increasingly focusing on its potential applications in cancer therapy, neurodegenerative diseases, and metabolic disorders. Recent studies highlight its role in modulating signal transduction pathways, a hot topic in precision medicine. The compound’s pyrimidine ring is particularly noteworthy, as it mimics natural nucleobases, enabling interactions with biological targets.

From a synthetic chemistry perspective, CAS No. 914954-36-2 exemplifies the importance of protecting group strategies. The tert-butyloxycarbonyl (Boc) group ensures stability during multi-step reactions, a technique frequently discussed in organic synthesis forums. This aligns with trending searches on "Boc deprotection methods" and "pyrimidine derivatives in drug design", reflecting its relevance in contemporary research.

Quality control of Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry, addressing common queries like "how to validate intermediate purity". The compound’s solubility profile (e.g., in DMSO or methanol) is another frequently searched parameter, crucial for in vitro assays.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling under GLP standards is recommended. This resonates with industry trends emphasizing green chemistry and sustainable synthesis, topics dominating scientific conferences and patent filings.

In summary, Tert-Butyl 4-oxo-4-(5-pyrimidinyl)butylcarbamate (CAS No. 914954-36-2) bridges cutting-edge medicinal chemistry and practical synthesis challenges. Its versatility continues to inspire innovations across biopharmaceutical pipelines, making it a compound of enduring significance.